Cas no 2172365-65-8 (1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide)
1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide
- 2172365-65-8
- EN300-1277728
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- Inchi: 1S/C9H9F8N3O3S/c1-23-3-2-20-6(24(18,21)22)4(8(12,13)14)5(19-20)7(10,11)9(15,16)17/h2-3H2,1H3,(H2,18,21,22)
- InChI Key: OYJSYMGURCMUPI-UHFFFAOYSA-N
- SMILES: S(C1=C(C(F)(F)F)C(C(C(F)(F)F)(F)F)=NN1CCOC)(N)(=O)=O
Computed Properties
- Exact Mass: 391.02368763g/mol
- Monoisotopic Mass: 391.02368763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 95.6Ų
1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277728-0.05g |
2172365-65-8 | 0.05g |
$1056.0 | 2023-05-26 | |||
| Enamine | EN300-1277728-0.1g |
2172365-65-8 | 0.1g |
$1106.0 | 2023-05-26 | |||
| Enamine | EN300-1277728-0.25g |
2172365-65-8 | 0.25g |
$1156.0 | 2023-05-26 | |||
| Enamine | EN300-1277728-0.5g |
2172365-65-8 | 0.5g |
$1207.0 | 2023-05-26 | |||
| Enamine | EN300-1277728-1.0g |
2172365-65-8 | 1g |
$1256.0 | 2023-05-26 | |||
| Enamine | EN300-1277728-2.5g |
2172365-65-8 | 2.5g |
$2464.0 | 2023-05-26 | |||
| Enamine | EN300-1277728-5.0g |
2172365-65-8 | 5g |
$3645.0 | 2023-05-26 | |||
| Enamine | EN300-1277728-10.0g |
2172365-65-8 | 10g |
$5405.0 | 2023-05-26 | |||
| Enamine | EN300-1277728-50mg |
2172365-65-8 | 50mg |
$1056.0 | 2023-10-01 | |||
| Enamine | EN300-1277728-100mg |
2172365-65-8 | 100mg |
$1106.0 | 2023-10-01 |
1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide
Comprehensive Overview of 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172365-65-8)
The compound 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172365-65-8) is a highly specialized sulfonamide derivative with a unique fluorinated pyrazole backbone. Its molecular structure incorporates multiple fluoroalkyl groups, including a pentafluoroethyl and a trifluoromethyl moiety, which contribute to its distinct physicochemical properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold.
Recent studies highlight the growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and membrane permeability. The 1H-pyrazole-5-sulfonamide core of this molecule aligns with trends in fragment-based drug design, a hot topic in AI-driven drug development. Researchers frequently search for "fluorinated pyrazole applications" or "sulfonamide derivatives in medicine," reflecting its relevance in cutting-edge science.
The 2-methoxyethyl side chain introduces polarity, making this compound soluble in organic solvents—a critical feature for formulation optimization. Analytical techniques like LC-MS and NMR are essential for characterizing its purity, as users often inquire about "CAS 2172365-65-8 synthesis" or "spectral data for fluorinated sulfonamides." These queries underscore the need for detailed technical documentation.
In material science, the compound’s thermal stability (attributed to its perfluorinated segments) sparks interest for high-performance polymer additives. Discussions on "fluoroalkylated heterocycles" in semiconductor coatings further demonstrate its interdisciplinary appeal. Regulatory-compliant handling protocols are emphasized, though it’s classified as non-hazardous under standard safety assessments.
Environmental persistence of polyfluorinated molecules remains a debated issue, linking this compound to broader "green chemistry" trends. Innovators explore "degradable fluorochemicals," positioning 2172365-65-8 as a case study for sustainable modifications. Patent analyses reveal its utility in crop protection agents, addressing searches like "pyrazole sulfonamide pesticides."
Future directions may involve structure-activity relationship (SAR) studies to optimize its pharmacokinetic profile. As computational chemistry tools advance, virtual screening of similar CAS-registered fluoropyrazoles could accelerate discovery pipelines. This aligns with industry searches for "next-gen fluorinated APIs" and underscores the compound’s role in modern R&D.
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